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Sodium tauroursodeoxycholate Sodium tauroursodeoxycholate Sodium tauroursodeoxycholate is a bile salt which is naturally present in the small bowel.
Brand Name: Vulcanchem
CAS No.: 35807-85-3
VCID: VC0000225
InChI: InChI=1S/C26H45NO6S.Na/c1-16(4-7-23(30)27-12-13-34(31,32)33)19-5-6-20-24-21(9-11-26(19,20)3)25(2)10-8-18(28)14-17(25)15-22(24)29;/h16-22,24,28-29H,4-15H2,1-3H3,(H,27,30)(H,31,32,33);/q;+1/p-1/t16?,17?,18?,19?,20?,21?,22?,24?,25-,26+;/m0./s1
SMILES: CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C.[Na+]
Molecular Formula: C26H44NNaO6S
Molecular Weight: 521.7 g/mol

Sodium tauroursodeoxycholate

CAS No.: 35807-85-3

Cat. No.: VC0000225

Molecular Formula: C26H44NNaO6S

Molecular Weight: 521.7 g/mol

* For research use only. Not for human or veterinary use.

Sodium tauroursodeoxycholate - 35807-85-3

Specification

Description Sodium tauroursodeoxycholate is a bile salt which is naturally present in the small bowel.
CAS No. 35807-85-3
Molecular Formula C26H44NNaO6S
Molecular Weight 521.7 g/mol
IUPAC Name sodium;2-[4-[(10S,13R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoylamino]ethanesulfonate
Standard InChI InChI=1S/C26H45NO6S.Na/c1-16(4-7-23(30)27-12-13-34(31,32)33)19-5-6-20-24-21(9-11-26(19,20)3)25(2)10-8-18(28)14-17(25)15-22(24)29;/h16-22,24,28-29H,4-15H2,1-3H3,(H,27,30)(H,31,32,33);/q;+1/p-1/t16?,17?,18?,19?,20?,21?,22?,24?,25-,26+;/m0./s1
Standard InChI Key IYPNVUSIMGAJFC-ZPTIPWSTSA-M
Isomeric SMILES CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2[C@@]1(CCC3C2C(CC4[C@@]3(CCC(C4)O)C)O)C.[Na+]
SMILES CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C.[Na+]
Canonical SMILES CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C.[Na+]

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